4-(2-furoyl)-N-(2-methoxyphenyl)-1-piperazinecarboxamide

• IUPAC Name: 4-(furan-2-carbonyl)-N-(2-methoxyphenyl)piperazine-1-carboxamide
• InChI: InChI=1S/C17H19N3O4/c1-23-14-6-3-2-5-13(14)18-17(22)20-10-8-19(9-11-20)16(21)15-7-4-12-24-15/h2-7,12H,8-11H2,1H3,(H,18,22)
• InChI Key: DDKZFWJRVSQMCB-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=CC=C1NC(=O)N2CCN(CC2)C(=O)C3=CC=CO3
• Molecular Formula: C17H19N3O4
• Molecular Weight: 329.35 g/mol

Description

4-(2-furoyl)-N-(2-methoxyphenyl)-1-piperazinecarboxamide, also known as FMP, is a chemical compound that has gained significant attention in the field of scientific research. This compound is synthesized through a specific method and has been found to have potential applications in various fields, including medicinal chemistry, neuroscience, and drug discovery.

Mechanism of Action

4-(2-furoyl)-N-(2-methoxyphenyl)-1-piperazinecarboxamide acts as a selective antagonist of the 5-HT2A serotonin receptor, which is involved in various physiological and pathological processes in the brain. By blocking this receptor, this compound has been found to have potential therapeutic effects in the treatment of depression, anxiety, and other disorders. This compound has also been found to have potential as a tool for studying the role of serotonin receptors in the brain and their potential as therapeutic targets.
Biochemical and Physiological Effects:
This compound has been found to have various biochemical and physiological effects, including the modulation of serotonin receptor activity, the inhibition of cell proliferation, and the induction of apoptosis in cancer cells. This compound has also been found to have potential anti-inflammatory effects and to modulate the immune response. These effects make this compound a promising candidate for the treatment of various diseases.

Advantages and Limitations for Lab Experiments

4-(2-furoyl)-N-(2-methoxyphenyl)-1-piperazinecarboxamide has several advantages for use in lab experiments, including its high purity, stability, and selectivity for the 5-HT2A serotonin receptor. However, this compound also has some limitations, including its low solubility in water and its potential toxicity at high concentrations. These limitations must be taken into consideration when designing experiments using this compound.

Future Directions

There are several future directions for research on 4-(2-furoyl)-N-(2-methoxyphenyl)-1-piperazinecarboxamide, including the optimization of its synthesis method, the development of more selective and potent analogs, and the investigation of its potential therapeutic effects in various diseases. This compound may also be used as a tool for studying the role of serotonin receptors in the brain and their potential as therapeutic targets. Further research is needed to fully understand the potential applications of this compound in scientific research.
Conclusion:
In conclusion, this compound is a chemical compound that has gained significant attention in the field of scientific research due to its potential applications in various fields, including medicinal chemistry, neuroscience, and drug discovery. This compound acts as a selective antagonist of the 5-HT2A serotonin receptor and has been found to have potential therapeutic effects in the treatment of various diseases. Further research is needed to fully understand the potential applications of this compound in scientific research.

Scientific Research Applications

4-(2-furoyl)-N-(2-methoxyphenyl)-1-piperazinecarboxamide has been found to have potential applications in various fields of scientific research. In medicinal chemistry, this compound has been studied for its potential use as a drug candidate for the treatment of various diseases, including cancer, inflammation, and neurodegenerative disorders. In neuroscience, this compound has been used to study the role of serotonin receptors in the brain and their potential as therapeutic targets for the treatment of depression and anxiety disorders. This compound has also been studied for its potential use in drug discovery and as a tool for understanding the mechanism of action of various drugs.